Cas no 15334-19-7 (4-Hexenal,4-methyl-6-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-, (4E)-)

• Product Name: 4-Hexenal,4-methyl-6-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-, (4E)-
• CAS No: 15334-19-7
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 203468
• PubChem ID: 131751651
• Update Time: 2025-04-19

4-Hexenal,4-methyl-6-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexenal,4-methyl-6-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-, (4E)-
• 4-Hexenal,4-methyl-6-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-, (E)-
• Coumarin,7-[(5-formyl-3-methyl-2-pentenyl)oxy]-, (E)- (8CI)
• Marminal
• (E)-4-methyl-6-(2-oxochromen-7-yl)oxyhex-4-enal
• 15334-19-7
• DTXSID001188710
• 4-Methyl-6-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-4-hexenal, 9CI
• (4E)-4-Methyl-6-[(2-oxo-2H-1-benzopyran-7-yl)oxy]-4-hexenal
• CHEBI:174584

• Inchi： 1S/C16H16O4/c1-12(3-2-9-17)8-10-19-14-6-4-13-5-7-16(18)20-15(13)11-14/h4-9,11H,2-3,10H2,1H3/b12-8+
• InChI Key： OGCYHMZGMPRXBS-XYOKQWHBSA-N
• SMILES： O(C1C=CC2C=CC(=O)OC=2C=1)C/C=C(\C)/CCC=O

Computed Properties

• Exact Mass: 272.10488
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives